2-(2,4-Difluorophenyl)-1-(3-ethoxyphenyl)-4-imidazolecarboxylic acid

• CAS No.: 954382-68-4
• Molecular Formula: C18H14F2N2O3
• Molecular Weight: 344.3 g/mol
• IUPAC Name: 2-(2,4-difluorophenyl)-1-(3-ethoxyphenyl)imidazole-4-carboxylic acid
• InChI: InChI=1S/C18H14F2N2O3/c1-2-25-13-5-3-4-12(9-13)22-10-16(18(23)24)21-17(22)14-7-6-11(19)8-15(14)20/h3-10H,2H2,1H3,(H,23,24)
• InChI Key: XSJCUKCERSGMBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)N2C=C(N=C2C3=C(C=C(C=C3)F)F)C(=O)O

Description

2-(2,4-Difluorophenyl)-1-(3-ethoxyphenyl)-4-imidazolecarboxylic acid is a useful research compound. Its molecular formula is C18H14F2N2O3 and its molecular weight is 344.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 0.10 g (0.27 mmol) of ethyl 1-(3-ethoxyphenyl)-2-(2,4-difluorophenyl)-1H-imidazole-4-carboxylate in 2 mL of tetrahydrofuran, 1 mL of water and 1 mL of methanol was added 0.20 mL (1.0 mmol) of 5.0 M NaOH solution. The reaction mixture was stirred at ambient temperature for 4 hrs. Hydrochloric acid (2.0 M) was then added to neutralize the reaction mixture. After removal of the organic solvents in vacuo, dichloromethane (10 mL) was added and the organic layer was separated. The aqueous layer was extracted with dichloromethane (5 mL), and the combined organic layers were dried over sodium sulfate, filtered and concentrated in vacuo to yield the title compound as a yellow foam. LC/MS 345.0 (M+1).

Synthesis routes and methods III

Procedure details

N-(3-Ethoxyphenyl)-2,4-difluorobenzenecarboximidamide To a solution of 2.2 ml (4.4 mmol) of 2.0 M (in tetrahydrofuran) sodium bis(trimethylsilyl)amide in 10 mL of tetrahydrofuran at ambient temperature was added 0.52 mL (4.0 mmol) of 3-ethoxyaniline and the resulting solution was stirred for 20 min. The reaction mixture was cooled to −78° C. and then was added 0.57 ml (4.0 mmol) of 2,4-difluorobenzonitrile. The resulting mixture was stirred from −78° C. to ambient temperature for 5 hrs and then poured into brine (25 mL) and dichloromethane (50 mL). The organic layer was separated and the aqueous layer was extracted with dichloromethane (25 mL). The combined organic layers were dried over sodium sulfate, filtered and concentrated in vacuo. Flash chromatography on a Biotage Horizon® system (silica gel, 0 to 50% ethyl acetate in hexanes gradient) gave the title compound as a yellow oil. LC/MS 277.2 (M+1).